Cas no 2654-76-4 (2,5-Cyclohexadiene-1,4-dione,2,5-dihydroxy-3-methyl-6-nonadecyl-)

• Product Name: 2,5-Cyclohexadiene-1,4-dione,2,5-dihydroxy-3-methyl-6-nonadecyl-
• CAS No: 2654-76-4
• MF: C₂₆H₄₄O₄
• MW: 420.625168800354
• CID: 258028
• PubChem ID: 165008
• Update Time: 2025-04-19

2,5-Cyclohexadiene-1,4-dione,2,5-dihydroxy-3-methyl-6-nonadecyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,2,5-dihydroxy-3-methyl-6-nonadecyl-
• 2,5-dihydroxy-3-methyl-6-nonadecylcyclohexa-2,5-diene-1,4-dione
• 2,5-Dihydroxy-3-methyl-6-nonadecyl-1,4-benzoquinone
• 2654-76-4
• 2,5-Dihydroxy-3-methyl-6-nonadecyl-[1,4]benzoquinone
• DTXSID70181113
• 2,5-Cyclohexadiene-1,4-dione, 2,5-dihydroxy-3-methyl-6-nonadecyl-

• MDL： MFCD00210497
• Inchi： 1S/C26H44O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-22-25(29)23(27)21(2)24(28)26(22)30/h27,30H,3-20H2,1-2H3
• InChI Key： QOXSUQVHFNZZRI-UHFFFAOYSA-N
• SMILES： OC1C(C(C)=C(C(C=1CCCCCCCCCCCCCCCCCCC)=O)O)=O

Computed Properties

• Exact Mass: 420.32412
• Monoisotopic Mass: 420.324
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 18
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.1
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.025
• Boiling Point: 537.9°C at 760 mmHg
• Flash Point: 293.2°C
• Refractive Index: 1.512
• PSA: 74.6